Cas no 34137-21-8 ((5alpha,20S)-3,6-Dioxopregnan-18,20-olide)

(5alpha,20S)-3,6-Dioxopregnan-18,20-olide structure
34137-21-8 structure
Product Name:(5alpha,20S)-3,6-Dioxopregnan-18,20-olide
CAS No:34137-21-8
MF:C21H28O4
MW:344.444626808167
CID:2056686
Update Time:2025-04-21

(5alpha,20S)-3,6-Dioxopregnan-18,20-olide Chemical and Physical Properties

Names and Identifiers

    • (5alpha,20S)-3,6-Dioxopregnan-18,20-olide
    • (20S)-20-Hydroxy-3,6-dioxo-5α-pregnan-18-oic acid γ-lactone
    • Inchi: 1S/C21H28O4/c1-11-14-3-4-16-13-10-18(23)17-9-12(22)5-7-20(17,2)15(13)6-8-21(14,16)19(24)25-11/h11,13-17H,3-10H2,1-2H3
    • InChI Key: KTCZBPZEUSZVRE-UHFFFAOYSA-N
    • SMILES: CC1C2C3(C(CC2)C2CC(C4C(C2CC3)(C)CCC(=O)C4)=O)C(=O)O1
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